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Introduction

Sirtuin 5 (SIRT5) is a member of the NAD+-dependent lysine deacylase family, primarily
located in the mitochondria. It plays a crucial role in regulating cellular metabolism by removing
negatively charged acyl groups such as succinyl, malonyl, and glutaryl from lysine residues on
target proteins.[1][2] Dysregulation of SIRT5 has been implicated in various diseases, including
cancer, making it an attractive therapeutic target.[2][3] NRD167 is a potent, selective, and cell-
permeant small molecule inhibitor of SIRT5.[1][4] It acts as a prodrug, which is converted to its
active form intracellularly, and has been shown to impair the proliferation of cancer cells, such
as those in Acute Myeloid Leukemia (AML), by disrupting key metabolic pathways.[3][4]

These application notes provide detailed protocols for utilizing NRD167 in cell culture
experiments to study the effects of SIRT5 inhibition. The protocols cover essential assays for
assessing target engagement, cell viability, apoptosis, and metabolic function.

Data Presentation

Table 1: In Vitro Efficacy of NRD167 on SIRT5-Dependent AML Cell Lines
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Signaling Pathways and Experimental Workflow

SIRT5 Signaling Pathway in Metabolism and Redox Homeostasis

SIRTS is a key regulator of mitochondrial function. It desuccinylates and activates enzymes

involved in various metabolic pathways, including the TCA cycle, fatty acid oxidation, and

glutaminolysis.[5][6] By doing so, SIRTS helps maintain metabolic homeostasis and mitigates

oxidative stress by regulating the production of reactive oxygen species (ROS).[5][7] Inhibition

of SIRT5 with NRD167 leads to the hyper-succinylation of its target proteins, impairing their

function. This disruption of metabolic processes can lead to reduced oxidative phosphorylation,

an increase in mitochondrial superoxide, and ultimately, apoptosis in cancer cells that are
dependent on SIRTS5 for survival.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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